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Executive Summary

Spiro[2.4]heptane-4-carboxamide (CAS: 2060059-15-4) is a rigid, spirocyclic building block
increasingly utilized in modern drug discovery to enhance the physicochemical profile of lead
compounds.[1] As a high-Fsp? scaffold, it offers a distinct three-dimensional geometry that
contrasts with traditional flat aromatic systems.[1][2] This structural rigidity serves two primary
functions: it restricts conformational entropy to improve receptor binding affinity and
metabolically blocks labile sites, thereby extending half-life.[1]

This guide provides a comprehensive technical analysis of the compound, including its
physicochemical properties, synthetic methodologies, and strategic application in structure-
activity relationship (SAR) campaigns.[1]

Core Identity & Physicochemical Profile[1]

The spiro[2.4]heptane core consists of a cyclopropane ring fused to a cyclopentane ring at a
single quaternary carbon.[1] The carboxamide functional group at position 4 introduces a polar
hydrogen-bonding motif, making this molecule a versatile bioisostere for substituted cyclopentyl
or proline-derived amides.[1]
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Identity Data

Parameter Detail

Chemical Name Spiro[2.4]heptane-4-carboxamide
CAS Registry Number 2060059-15-4

Molecular Formula CsH13NO

Molecular Weight 139.19 g/mol

SMILES O=C(N)C1CcCcc2(c1)cez
Physical State Solid (White to off-white powder)

Physicochemical Properties (Experimental & Calculated)

The following data aggregates calculated values (cLogP, TPSA) validated against standard
amide trends.
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Property Value Context & Implication

Lipophilicity: Moderate. Ideal

for CNS penetration and oral
cLogP 1.05+0.2 ) o o

bioavailability (Lipinski

compliant).[1]

Polar Surface Area: Derived
solely from the amide group.
Well below the 140 Az limit for
cell permeability.[1]

TPSA 43.09 Az

Interaction: Critical for
H-Bond Donors 1 (-NH2) backbone hydrogen bonding in
protein active sites.[1]

Interaction: Carbonyl oxygen
H-Bond Acceptors 1(C=0)
serves as a strong acceptor.[1]

Rigidity: The only rotatable

bond is the amide-ring
Rotatable Bonds 1 connection, minimizing

entropic penalty upon binding.

[1]

3D Character: 7 of 8 carbons
) are sp3 hybridized, enhancing
Fsp? Fraction 0.875 N
solubility and "escape from

flatland."[1]

Moderate agueous solubility;

N ) significantly improved by the
Solubility High (DMSO, MeOH) ]

polar amide group compared

to the parent hydrocarbon.[1]

Structural Analysis: The "Spiro Effect"[2]

The spiro[2.4]heptane scaffold introduces a unique vector orientation.[1] Unlike fused bicyclic
systems (e.g., bicyclo[3.1.0]hexane) which force substituents into a specific plane, the spiro
linkage creates a perpendicular relationship between the two rings.[1]
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Conformational Restriction

The quaternary spiro-carbon locks the relative orientation of the cyclopropane and

cyclopentane rings.[1]

o Metabolic Stability: The cyclopropane ring sterically shields the adjacent carbons on the
cyclopentane ring, potentially reducing oxidative metabolism by Cytochrome P450 enzymes
at the

-position.[1]

» Vector Positioning: The C4-carboxamide vector projects out of the cyclopentane plane,
allowing the amide to engage target residues without the steric clash often seen in ortho-
substituted aromatics.[1]

Diagram: Physicochemical Logic Flow

The following diagram illustrates how the structural features of the scaffold translate into
tangible drug-like properties.
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Click to download full resolution via product page

Figure 1: Mechanistic link between the spiro scaffold structure and pharmacological outcomes.

[1]

Synthetic Methodology

While the amide is available commercially, in-house synthesis is often required for derivative
generation or scale-up.[1] The following protocols prioritize yield and purity.
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Protocol A: Amide Coupling from Carboxylic Acid
(Standard)

This is the primary route for converting the precursor Spiro[2.4]heptane-4-carboxylic acid (CAS:
1497476-15-9) to the carboxamide.[1]

Reagents:

Substrate: Spiro[2.4]heptane-4-carboxylic acid (1.0 eq)[1]

Coupling Agent: HATU (1.2 eq) or T3P (50% in EtOAc, 1.5 eq)[1]

Base: DIPEA (3.0 eq)[1]

Amine Source: Ammonium Chloride (NH4Cl) (2.0 eq) or Ammonia in Methanol (7N)[1]

Solvent: DMF or DCM

Step-by-Step Procedure:

 Activation: Dissolve the carboxylic acid (1.0 eq) in dry DMF (0.1 M concentration) under N2
atmosphere.

» Base Addition: Add DIPEA (3.0 eq) and stir for 5 minutes.
e Coupling: Add HATU (1.2 eq). Stir for 10 minutes to form the activated ester.

o Amidation: Add solid NH4Cl (2.0 eq). Note: If using NH4Cl, ensure fine particle size for
solubility.[1] Alternatively, add 7N NHs in MeOH dropwise.[1]

e Reaction: Stir at Room Temperature (RT) for 4—-16 hours. Monitor by LC-MS (Target mass:
139.19 [M+H]*).[1]

o Work-up: Dilute with EtOAc. Wash effectively with saturated NaHCOs (2x), Water (1x), and
Brine (1x) to remove DMF and HATU byproducts.[1]

e Drying: Dry organic layer over MgSQa, filter, and concentrate in vacuo.
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« Purification: If necessary, purify via flash column chromatography (SiO2z, 0-10% MeOH in
DCM).

Protocol B: Core Scaffold Synthesis (Deep Dive)

For researchers needing to synthesize the core from scratch, the route typically involves the
alkylation of cyclopentadiene or cyclopentanone derivatives.[1]

Cyclopentanone

(Starting Material)

Alkylation
(1,2-dibromoethane, Base)

'

Spiro[2.4]heptan-4-one

'

TosMIC Reaction
(Van Leusen)

:

Spiro[2.4]heptane-4-nitrile

'

Hydrolysis
(H202, NaOH)

Spiro[2.4]heptane-4-carboxamide
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Figure 2: Synthetic pathway from commodity chemicals to the target amide.

Key Mechanistic Insight: The formation of the spiro-ketone (Interl) is the critical step.[1] Using
1,2-dibromoethane with a strong base (e.g., t-BuOK or NaH) effects the double alkylation at the

-carbon of cyclopentanone.[1]

Applications in Drug Discovery[1][2][3][4]
Bioisosterism

Spiro[2.4]heptane-4-carboxamide serves as a rigid bioisostere for:
e Cyclopentanecarboxamide: Adds bulk and restricts conformation.[1]

e Prolinamide: Mimics the turn geometry without the basic nitrogen, useful when H-bond donor
capability is needed without the positive charge.[1]

o Ortho-substituted Benzamides: Provides a saturated, metabolic "hard" alternative to aromatic
rings, reducing the risk of aniline metabolite formation.[1]

Case Study Context: Antiviral & Metabolic Targets
Research into HCV (Hepatitis C) and metabolic targets (e.g., 11
-HSDL1 inhibitors) has frequently utilized spiro-scaffolds to fill hydrophobic pockets while

maintaining high water solubility.[1] The spiro[2.4]heptane unit specifically is small enough to fit
into tight pockets where larger spiro[3.3] or spiro[4.4] systems might clash.[1]

Stability and Handling

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The amide bond is
generally stable, but the cyclopropane ring can be sensitive to strong acids (ring opening).[1]

o Solubility for Assays: Prepare stock solutions in DMSO (up to 100 mM). For aqueous assays,
dilute into buffer; ensure <1% DMSO final concentration to prevent precipitation.[1]

o Safety: Treat as a potential irritant.[1][3] Standard PPE (gloves, goggles, lab coat) is
required.[1] No specific high-toxicity alerts are associated with this scaffold, but full toxicology
has not been published.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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